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Compound of Interest

Compound Name: 4-Amino-3,5-difluorobenzonitrile

Cat. No.: B171853

Essential Safety and Handling Guide for 4-Amino-
3,5-difluorobenzonitrile

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Amino-3,5-difluorobenzonitrile, tailored for researchers, scientists, and professionals in drug
development. Adherence to these protocols is essential for ensuring laboratory safety and
procedural accuracy.

Chemical Profile:

Name: 4-Amino-3,5-difluorobenzonitrile

CAS Number: 110301-23-0[1]

Molecular Formula: C7HaF2N2[1]

Molecular Weight: 154.12 g/mol [1]

Hazard Summary:

4-Amino-3,5-difluorobenzonitrile and similar compounds are classified as hazardous. They
are harmful if swallowed, in contact with skin, or if inhaled.[2][3][4][5] These substances can
cause significant irritation to the skin, eyes, and respiratory system.[2][3][4][5]
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the
required equipment.
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PPE Category Item Specification

Nitrile gloves are
recommended for their
resistance to a broad range of
chemicals, including bases,
Hand Protection Gloves oils, and many solvents.[6][7]
[8] Ensure gloves are
inspected before each use and
changed immediately upon

contact with the chemical.

Alab coat or chemical-
resistant coveralls should be
_ worn to protect the skin.[7][8]
Body Protection Lab Coat/Coveralls
These should be buttoned and
fit properly to cover as much

skin as possible.

Chemical splash goggles that
meet ANSI Z.87.1 or
equivalent standards are

Eye & Face Protection Safety Goggles/Shield required.[7] A face shield
should be worn over safety
glasses when there is a risk of
splashing.[6][9]

A NIOSH/MSHA or European
Standard EN 149 approved
) ) ) respirator is necessary if
Respiratory Protection Respirator ) )
working outside of a fume
hood or in a poorly ventilated

area.[2][3]

Sturdy, closed-toe shoes are
Foot Protection Closed-toe Shoes required to protect against
spills.[6][9]
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Operational Plan: Step-by-Step Handling Protocol

1. Preparation:
o Ensure a safety data sheet (SDS) for 4-Amino-3,5-difluorobenzonitrile is accessible.

 Verify that an emergency eyewash station and safety shower are in close proximity and
operational.[2]

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[21[4]
o Assemble all necessary equipment and reagents before handling the chemical.
2. Donning PPE:
e Put on alab coat, ensuring it is fully buttoned.
» Don safety goggles and a face shield if necessary.
o Wear nitrile gloves, checking for any tears or punctures.
3. Handling the Chemical:
¢ Avoid direct contact with the skin and eyes.[2]
e Do not breathe in the dust or vapors.[2][4]
e If transferring the solid, use a spatula or other appropriate tool to minimize dust generation.
o Keep the container tightly closed when not in use.[2]
4. Post-Handling:
e Thoroughly wash hands and any exposed skin with soap and water after handling.[2][4]
» Decontaminate the work area.

¢ Remove PPE in the correct order to avoid cross-contamination.
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First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[2][3]

If on skin: Remove contaminated clothing and wash the affected area with plenty of soap and
water.[2][3]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical advice.[2][3]

If swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[2][3]

Disposal Plan

Proper disposal of 4-Amino-3,5-difluorobenzonitrile and its containers is critical to prevent

environmental contamination and ensure safety.

. Waste Collection:

Collect all waste containing 4-Amino-3,5-difluorobenzonitrile in a designated, leak-proof,
and clearly labeled hazardous waste container.[10]

Do not mix with other waste streams unless compatible.

. Container Management:

Keep the waste container tightly closed except when adding waste.[10]

Store the waste container in a designated, well-ventilated, and secure area away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2][5]
[10]

. Final Disposal:

Dispose of the chemical waste through an approved waste disposal plant or a licensed
chemical waste management company.[2][11]
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» Do not dispose of this chemical down the drain or in the regular trash.[2][10]

Visual Workflow for Handling 4-Amino-3,5-
difluorobenzonitrile
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Caption: Workflow for the safe handling and disposal of 4-Amino-3,5-difluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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